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Compound of Interest

Compound Name: Antibacterial agent 125

Cat. No.: B10857254

Abstract

Antibacterial agent 125, identified as 2-(3-chlorophenyl)-N-(4-isocyanophenyl)acetamide, is a
novel antibacterial compound with potent activity against clinically relevant Gram-positive
pathogens, most notably methicillin-resistant Staphylococcus aureus (MRSA). This document
provides a comprehensive overview of the discovery, history, and key characteristics of this
agent. It includes a summary of its antibacterial efficacy, a detailed experimental protocol for
determining its minimum inhibitory concentration, and diagrams illustrating its developmental
workflow and key attributes. This guide is intended for researchers, scientists, and
professionals in the field of drug development.

Discovery and History

Antibacterial agent 125, also referred to as compound 42 in the primary literature, was
identified through a rational drug design strategy known as "scaffold hopping". This medicinal
chemistry approach led to the development of a novel class of 4-isocyanophenylamides as
potent antibacterial agents. The discovery was detailed in a 2023 publication in the European
Journal of Medicinal Chemistry by Francesca Brunelli and colleagues.[1][2] The research
highlighted this compound as a promising lead candidate for combating MRSA infections due
to its significant antimicrobial activity, a favorable safety profile, and a low tendency to induce
bacterial resistance.[1][3]

Antibacterial Spectrum and Efficacy
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Antibacterial agent 125 has demonstrated effective antibacterial activity against a range of
clinically important Gram-positive bacteria. Its efficacy is particularly notable against strains of
Staphylococcus aureus that are resistant to methicillin.

ble 1: C ¢ Antil ial Activi

Bacterial Class Pathogen MIC50 Range (pM)

Gram-positive Clinically relevant pathogens 0.25-8

- Staphylococcus aureus
Gram-positive 2
(MRSA)

Data sourced from multiple chemical suppliers and a research publication.[1][2][4][5][6][7]

Key Properties

Beyond its direct antibacterial effect, Antibacterial agent 125 exhibits several desirable
characteristics for a therapeutic candidate:

e Low Resistance Induction: Studies have shown that it does not induce the formation of
resistant bacterial strains after ten passages.[1][3]

 Biofilm Inhibition: It has a moderate ability to inhibit the formation of bacterial biofilms.[1][3][7]

o Safety Profile: The compound has a nontoxic profile in mammalian cells and demonstrates
good metabolic stability in human liver microsomes.[1][3][7]

Experimental Protocols

Determination of Minimum Inhibitory Concentration
(MIC)

The following is a generalized protocol for determining the MIC of Antibacterial agent 125

based on standard broth microdilution methods.

Objective: To determine the lowest concentration of Antibacterial agent 125 that inhibits the
visible growth of a bacterial strain.
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Materials:

Antibacterial agent 125

Bacterial culture in logarithmic growth phase
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Sterile 96-well microtiter plates

Pipettes and sterile tips

Incubator

Procedure:

Preparation of Antibacterial Agent Stock Solution: Prepare a stock solution of Antibacterial
agent 125 in a suitable solvent (e.g., DMSO) at a high concentration.

Serial Dilutions: Perform a two-fold serial dilution of the stock solution in CAMHB across the
wells of a 96-well plate to achieve a range of desired concentrations.

Inoculum Preparation: Dilute the bacterial culture to a standardized concentration (e.g., 5 x
1075 CFU/mL) in CAMHB.

Inoculation: Add the standardized bacterial inoculum to each well containing the diluted
antibacterial agent. Include a positive control (bacteria in broth without the agent) and a
negative control (broth only).

Incubation: Incubate the microtiter plate at 37°C for 16-20 hours.

Reading the Results: The MIC is determined as the lowest concentration of Antibacterial
agent 125 at which there is no visible growth of bacteria.

Visualizations
Developmental Workflow
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Caption: Developmental workflow of Antibacterial agent 125.

Key Attributes of Antibacterial Agent 125
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Caption: Key attributes of Antibacterial agent 125.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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